Cas no 39887-14-4 (Benzamide, 4-fluoro-N-2-propenyl-)

Benzamide, 4-fluoro-N-2-propenyl- structure

39887-14-4 structure

Product Name:Benzamide, 4-fluoro-N-2-propenyl-

CAS No:39887-14-4

Molecular Formula:C₁₀H₁₀NOF

Molecular Weight:179.1909

CID:1511188

PubChem ID:4360421

Benzamide, 4-fluoro-N-2-propenyl- Properties

Names and Identifiers

- Benzamide, 4-fluoro-N-2-propenyl-
- AKOS003442381
- SCHEMBL8323673
- Benzamide, 4-fluoro-N-allyl-
- Z32064555
- N-allyl-4-fluorobenzamide
- GERIIDQFWGCUTK-UHFFFAOYSA-N
- 4-fluoro-N-prop-2-enylbenzamide
- AP-263/40095400
- 39887-14-4
- +Expand
- InChIKey： GERIIDQFWGCUTK-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H10FNO/c1-2-7-12-10(13)8-3-5-9(11)6-4-8/h2-6H,1,7H2,(H,12,13)
- SMILES： C=CCNC(=O)C1=CC=C(C=C1)F

Computed Properties

Exact Mass: 179.0747
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 179.074642105g/mol
Heavy Atom Count: 13
Complexity: 185
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

Benzamide, 4-fluoro-N-2-propenyl- Related Literature

1. NON-LINEAR ANALYSIS OF THE EFFECT OF WORKING-MEMORY CAPACITY ON ORGANIC-SYNTHESIS PROBLEM SOLVING

Dimitrios STAMOVLASIS Chem. Educ. Res. Pract., 2000,1, 375-380
2. Direct synthesis of ultrathin FER zeolite nanosheets via a dual-template approach†

Wenhua Fu,Chuang Liu,Yu Wang,Zhendong Wang RSC Adv., 2022,12, 14183-14189
3. Fluorescence spectra of asymmetric diamines having primary and tertiary amino groups

Phys. Chem. Chem. Phys., 1999,1, 421-425
4. Identification of bioactive compounds in Lactobacillus paracasei subsp. paracasei NTU 101-fermented reconstituted skimmed milk and their anti-cancer effect in combination with 5-fluorouracil on colorectal cancer cells

Chia-Yuan Chang,Tzu-Ming Pan Food Funct., 2019,10, 7634-7644
5. Statistical generation of training sets for measuring NO3−, NH4+ and major ions in natural waters using an ion selective electrode array†

Amy V. Mueller,Harold F. Hemond Environ. Sci.: Processes Impacts, 2016,18, 590-599
6. Three dimensional quantitative characterization of magnetite nanoparticles embedded in mesoporous silicon: local curvature, demagnetizing factors and magnetic Monte Carlo simulations†

Georgios Margaris,Kalliopi Trohidou,Petra Granitzer,Klemens Rumpf Nanoscale, 2013,5, 11944-11953
7. Nuclear forensics—a methodology providing clues on the origin of illicitly trafficked nuclear materials

Klaus Mayer,Maria Wallenius,Ian Ray Analyst, 2005,130, 433-441
8. Underpotential deposition and anodic stripping voltammetry at mesoporous microelectrodes

Pablo Lozano Sanchez,Joanne M. Elliott Analyst, 2005,130, 715-720
9. A sustainable viscosity-sensitive isoliquiritigenin-based molecular sensor for liquid food safety inspection†

Minqing Kang,Fangzhi Xiong,Yanrong Huang,Xiuguang Yi Sustainable Food Technol., 2023,1, 100-106
10. Organophotocatalysis system of p/n bilayers for wide visible-light-induced molecular hydrogen evolution†

Toshiyuki Abe,Junpei Chiba,Misaki Ishidoya,Keiji Nagai RSC Adv., 2012,2, 7992-7996

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